Cas no 868755-61-7 (ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate)
868755-61-7 structure
Product Name:ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate
CAS No:868755-61-7
MF:C11H12N2O2S
MW:236.290181159973
CID:719668
PubChem ID:7537652
Update Time:2025-09-28
ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylicacid, 1-methyl-3-(2-thienyl)-, ethyl ester
- Ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate
- ethyl 2-methyl-5-thiophen-2-ylpyrazole-3-carboxylate
- SCHEMBL14626023
- DTXSID00428780
- 868755-61-7
- FT-0747482
- 1H-Pyrazole-5-carboxylicacid,1-methyl-3-(2-thienyl)-,ethyl ester
- starbld0002776
- MS-22205
- Ethyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate
- DB-076768
- ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate
-
- Inchi: 1S/C11H12N2O2S/c1-3-15-11(14)9-7-8(12-13(9)2)10-5-4-6-16-10/h4-7H,3H2,1-2H3
- InChI Key: MUIUODSZPZJMMP-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C=C(C(=O)OCC)N(C)N=1
Computed Properties
- Exact Mass: 236.06194880g/mol
- Monoisotopic Mass: 236.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 72.4Ų
Experimental Properties
- Density: 1.27
- Melting Point: 72 °C
- Boiling Point: 378.9°C at 760 mmHg
- Flash Point: 182.9°C
- Refractive Index: 1.619
ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E572895-10mg |
ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate |
868755-61-7 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E572895-50mg |
ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate |
868755-61-7 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E572895-100mg |
ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate |
868755-61-7 | 100mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1628873-1g |
Ethyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate |
868755-61-7 | 98% | 1g |
¥646.00 | 2024-04-27 |
ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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